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Compound of Interest

Compound Name: 5-(2-Chloroethyl)-6-chlorooxindole

Cat. No.: B019368

Proper disposal of 5-(2-Chloroethyl)-6-chlorooxindole is critical for ensuring laboratory safety
and environmental protection. This compound is classified as an environmentally hazardous
substance and is very toxic to aquatic life with long-lasting effects.[1] Therefore, it must be

managed as hazardous chemical waste and must not be disposed of down the drain or in
regular trash.

Hazard and Regulatory Information

The following table summarizes key quantitative data for 5-(2-Chloroethyl)-6-chlorooxindole,
essential for its safe handling and disposal.
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Parameter Value Source

) 6-Chloro-5-(2-
Chemical Name ) [1]
chloroethyl)oxindole

CAS Number 118289-55-7 [1]

UN Number UN3077

9: Miscellaneous dangerous
Hazard Class [1]
goods

Packing Group 1]

) Very toxic to aquatic life with
Primary Hazard _ [1]
long-lasting effects

] Incineration by a licensed
Recommended Disposal ) ) [11[2]
chemical destruction plant

Detailed Disposal Protocol

Adherence to the following step-by-step procedure is mandatory for the disposal of 5-(2-
Chloroethyl)-6-chlorooxindole and materials contaminated with it.

1. Personal Protective Equipment (PPE)
» Before handling the chemical waste, ensure you are wearing appropriate PPE.

e Required PPE includes:

o

Hand Protection: Protective gloves.[1]

o

Eye Protection: Safety glasses or tight-sealing goggles. A face shield may be required
depending on the situation.[1]

o

Respiratory Protection: A dust respirator should be used, especially when handling the
solid form, to prevent the dispersion of dust.[1]

o

Body Protection: A lab coat or protective clothing is necessary.[1]
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. Waste Segregation and Collection

Collect waste containing 5-(2-Chloroethyl)-6-chlorooxindole separately from other waste
streams.[2]

Crucially, segregate this halogenated organic waste from non-halogenated solvents.[2][3]
This is a critical step for proper treatment and can reduce disposal costs.[2]

Contaminated materials, such as gloves, weighing papers, and pipette tips, must be treated
as hazardous waste and collected in the same container.[4]

. Containerization

Select a suitable, leak-proof, and chemically compatible container for the waste.[5] The
original container is often a good choice.

Ensure the container is in good condition and can be securely closed.[5]

Do not overfill the container; leave adequate headspace (at least 10%) to allow for
expansion.[3]

Keep the container tightly closed at all times, except when adding waste.[5][6]
. Labeling
Label the waste container clearly from the moment accumulation begins.[6]

The label must include:

[¢]

The words "HAZARDOUS WASTE".[5]

[e]

The full chemical name: "5-(2-Chloroethyl)-6-chlorooxindole".

o

The approximate concentration and composition of the waste.[5]

The date when the waste was first added to the container.

[¢]

. Storage
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Store the waste container in a designated and secure Satellite Accumulation Area (SAA)
within the laboratory.

The safety data sheet suggests storing the pure chemical in a refrigerator.[1] While waste
may not require refrigeration, it should be stored away from incompatible materials like
strong oxidizing agents.[1]

Ensure secondary containment is used to capture any potential leaks.[6]

. Professional Disposal

Under no circumstances should this chemical be neutralized in the lab or disposed of in
regular trash or down the sanitary sewer.[2]

The designated method for disposal is through a licensed and approved hazardous waste
management company.[1]

The recommended treatment is to dissolve the material in a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber system to neutralize
harmful gases.[1] This high-temperature decomposition is the standard for chlorinated
organic residues.[7]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for your hazardous waste container.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-(2-
Chloroethyl)-6-chlorooxindole.
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Caption: Disposal workflow for 5-(2-Chloroethyl)-6-chlorooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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